Cas no 1517224-31-5 (3-(4-hydroxyphenyl)-2,2-dimethylpropanoic acid)

• Product Name: 3-(4-hydroxyphenyl)-2,2-dimethylpropanoic acid
• CAS No: 1517224-31-5
• MF: C₁₁H₁₄O₃
• MW: 194.227063655853
• MDL: MFCD23836157
• CID: 4603512
• PubChem ID: 20362878
• Update Time: 2025-05-21

3-(4-hydroxyphenyl)-2,2-dimethylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(4-Hydroxyphenyl)-2,2-dimethylpropanoic Acid
• 3-(4-hydroxyphenyl)-2,2-dimethylpropanoic acid

• MDL： MFCD23836157
• Inchi： 1S/C11H14O3/c1-11(2,10(13)14)7-8-3-5-9(12)6-4-8/h3-6,12H,7H2,1-2H3,(H,13,14)
• InChI Key： AQQPNKHRKGOPQX-UHFFFAOYSA-N
• SMILES： C(O)(=O)C(C)(C)CC1=CC=C(O)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids Phenylpropanoic acids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids

Additional information on 3-(4-hydroxyphenyl)-2,2-dimethylpropanoic acid

3-(4-Hydroxyphenyl)-2,2-dimethylpropanoic Acid (CAS No. 1517224-31-5): An Overview

3-(4-Hydroxyphenyl)-2,2-dimethylpropanoic acid (CAS No. 1517224-31-5) is a versatile organic compound that has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals, cosmetics, and materials science. This compound is characterized by its unique structural features, which include a hydroxyphenyl group and a dimethylpropanoic acid moiety. These structural elements contribute to its diverse chemical properties and biological activities.

The molecular formula of 3-(4-hydroxyphenyl)-2,2-dimethylpropanoic acid is C₁₁H₁₄O₃, and it has a molecular weight of 194.23 g/mol. The compound is a white crystalline solid at room temperature and is soluble in common organic solvents such as ethanol, methanol, and dimethyl sulfoxide (DMSO). Its solubility in water is limited but can be enhanced by adjusting the pH or using co-solvents.

One of the key areas of interest for 3-(4-hydroxyphenyl)-2,2-dimethylpropanoic acid is its potential as a pharmaceutical agent. Recent studies have shown that this compound exhibits anti-inflammatory and antioxidant properties, making it a promising candidate for the development of new therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry in 2021 demonstrated that 3-(4-hydroxyphenyl)-2,2-dimethylpropanoic acid effectively inhibits the production of pro-inflammatory cytokines in vitro, suggesting its potential use in treating inflammatory diseases such as arthritis and asthma.

In addition to its anti-inflammatory properties, 3-(4-hydroxyphenyl)-2,2-dimethylpropanoic acid has also been investigated for its antioxidant activity. Oxidative stress is a major contributor to various diseases, including cardiovascular disorders and neurodegenerative conditions. Research published in the Biochemical Pharmacology journal in 2020 found that this compound can scavenge free radicals and protect cells from oxidative damage. These findings highlight the potential of 3-(4-hydroxyphenyl)-2,2-dimethylpropanoic acid as a protective agent against oxidative stress-related diseases.

The cosmetic industry has also shown interest in 3-(4-hydroxyphenyl)-2,2-dimethylpropanoic acid. Its ability to reduce inflammation and oxidative stress makes it an attractive ingredient for skincare products aimed at addressing issues such as acne, eczema, and premature aging. A study published in the Cosmetics Journal in 2019 reported that formulations containing this compound significantly improved skin hydration and reduced the appearance of fine lines and wrinkles.

In materials science, 3-(4-hydroxyphenyl)-2,2-dimethylpropanoic acid has been explored for its potential use as a functional monomer or additive in polymer synthesis. Its hydroxyphenyl group can participate in various chemical reactions, such as esterification and etherification, making it useful for modifying the properties of polymers. For example, research published in the Polymer Chemistry journal in 2018 demonstrated that incorporating this compound into polymeric materials enhanced their thermal stability and mechanical strength.

The synthesis of 3-(4-hydroxyphenyl)-2,2-dimethylpropanoic acid can be achieved through several routes. One common method involves the reaction of 4-hydroxybenzaldehyde with acetone followed by oxidation to form the carboxylic acid. Another approach involves the condensation of 4-hydroxyacetophenone with malonic acid followed by decarboxylation. These synthetic methods are well-documented in the literature and can be optimized for large-scale production.

Safety considerations are crucial when handling any chemical compound. While 3-(4-hydroxyphenyl)-2,2-dimethylpropanoic acid is generally considered safe for use in pharmaceuticals and cosmetics, appropriate precautions should be taken to avoid skin contact and inhalation. It is recommended to handle this compound under well-ventilated conditions and to wear personal protective equipment (PPE) such as gloves and safety goggles.

In conclusion, 3-(4-hydroxyphenyl)-2,2-dimethylpropanoic acid (CAS No. 1517224-31-5) is a multifunctional compound with a wide range of potential applications. Its anti-inflammatory and antioxidant properties make it a valuable candidate for pharmaceutical development, while its skin benefits position it as an attractive ingredient in cosmetic formulations. Additionally, its role as a functional monomer in materials science further underscores its versatility. Ongoing research continues to explore new applications and optimize existing ones, ensuring that this compound remains at the forefront of scientific innovation.